Cas no 1805023-78-2 (5-Bromo-2-difluoromethoxy-4-fluorophenol)

• Product Name: 5-Bromo-2-difluoromethoxy-4-fluorophenol
• CAS No: 1805023-78-2
• MF: C₇H₄BrF₃O₂
• MW: 257.004672050476
• CID: 4706583
• Update Time: 2025-10-29

5-Bromo-2-difluoromethoxy-4-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-difluoromethoxy-4-fluorophenol

• Inchi： 1S/C7H4BrF3O2/c8-3-1-5(12)6(2-4(3)9)13-7(10)11/h1-2,7,12H
• InChI Key： NUQBLBFVYRYXAB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)O)OC(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Topological Polar Surface Area: 29.5

Additional information on 5-Bromo-2-difluoromethoxy-4-fluorophenol

Recent Advances in the Study of 5-Bromo-2-difluoromethoxy-4-fluorophenol (CAS: 1805023-78-2) in Chemical Biology and Pharmaceutical Research

5-Bromo-2-difluoromethoxy-4-fluorophenol (CAS: 1805023-78-2) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex molecules. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications in drug discovery and development.

The synthesis of 5-Bromo-2-difluoromethoxy-4-fluorophenol has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and flow chemistry to achieve higher efficiency. The compound's structural features, including the bromo and difluoromethoxy groups, make it a versatile intermediate for the development of novel pharmaceuticals, particularly in the areas of anti-inflammatory and antimicrobial agents.

In terms of biological activity, preliminary studies have demonstrated that 5-Bromo-2-difluoromethoxy-4-fluorophenol exhibits promising inhibitory effects on specific enzymatic targets. For instance, it has shown activity against certain kinases and proteases, which are critical in various disease pathways. These findings suggest its potential as a lead compound for further optimization and development into therapeutic agents.

Moreover, the compound's role in medicinal chemistry has been explored in recent publications. It has been used as a key intermediate in the synthesis of more complex molecules, such as inhibitors of protein-protein interactions and modulators of cellular signaling pathways. The incorporation of the difluoromethoxy group has been particularly noted for its ability to enhance metabolic stability and bioavailability, making it a valuable moiety in drug design.

Future research directions for 5-Bromo-2-difluoromethoxy-4-fluorophenol include further elucidation of its mechanism of action, expansion of its synthetic applications, and exploration of its potential in combination therapies. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-Bromo-2-difluoromethoxy-4-fluorophenol (CAS: 1805023-78-2) represents a promising compound in the field of chemical biology and pharmaceutical research. Its unique structural attributes and biological activities position it as a valuable tool for drug discovery and development. Continued investigation into its properties and applications will likely yield significant advancements in the treatment of various diseases.